Cas no 1866435-68-8 (5-[(2-Aminoethyl)amino]-2-chlorobenzoic acid)

• Product Name: 5-[(2-Aminoethyl)amino]-2-chlorobenzoic acid
• CAS No: 1866435-68-8
• MF: C₉H₁₁ClN₂O₂
• MW: 214.648841142654
• CID: 6140955
• PubChem ID: 117097408
• Update Time: 2025-07-20

5-[(2-Aminoethyl)amino]-2-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1866435-68-8
• EN300-6267985
• 5-[(2-aminoethyl)amino]-2-chlorobenzoic acid
• 5-[(2-Aminoethyl)amino]-2-chlorobenzoic acid

• Inchi： 1S/C9H11ClN2O2/c10-8-2-1-6(12-4-3-11)5-7(8)9(13)14/h1-2,5,12H,3-4,11H2,(H,13,14)
• InChI Key： CYSRGALXGZQRPK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)NCCN

Computed Properties

• Exact Mass: 214.0509053g/mol
• Monoisotopic Mass: 214.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 75.4Ų

Additional information on 5-[(2-Aminoethyl)amino]-2-chlorobenzoic acid

Recent Advances in the Study of 5-[(2-Aminoethyl)amino]-2-chlorobenzoic acid (CAS: 1866435-68-8)

The compound 5-[(2-Aminoethyl)amino]-2-chlorobenzoic acid (CAS: 1866435-68-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and therapeutic potential.

Recent studies have focused on the synthesis and optimization of 5-[(2-Aminoethyl)amino]-2-chlorobenzoic acid, with particular emphasis on improving its yield and purity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC), have been employed to characterize the compound and ensure its structural integrity. The compound's unique chemical properties, including its amine and carboxylic acid functional groups, make it a promising candidate for further modification and derivatization.

In terms of biological activity, preliminary in vitro studies have demonstrated that 5-[(2-Aminoethyl)amino]-2-chlorobenzoic acid exhibits moderate inhibitory effects on certain enzymatic targets, including kinases and proteases. These findings suggest potential applications in the treatment of diseases such as cancer and inflammatory disorders. However, further mechanistic studies are required to elucidate the precise molecular interactions and pathways involved.

One of the most promising aspects of this compound is its potential as a building block for the development of novel drug candidates. Researchers have explored its incorporation into larger molecular frameworks, such as peptide conjugates and small-molecule inhibitors, to enhance its pharmacological properties. Early-stage preclinical evaluations have shown encouraging results, with improved bioavailability and target specificity observed in some derivatives.

Despite these advances, challenges remain in the development of 5-[(2-Aminoethyl)amino]-2-chlorobenzoic acid-based therapeutics. Issues such as solubility, stability, and off-target effects need to be addressed through further structural optimization and formulation studies. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area.

In conclusion, 5-[(2-Aminoethyl)amino]-2-chlorobenzoic acid (CAS: 1866435-68-8) represents a versatile and promising compound in the field of chemical biology and drug discovery. Ongoing research efforts are likely to uncover new applications and therapeutic opportunities, making it a compound of significant interest for future studies. This brief highlights the current state of knowledge and underscores the need for continued investigation to fully realize its potential.